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Compound of Interest

Compound Name: Zinc arsenite

CAS No.: 28837-97-0

Cat. No.: B13824712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zinc arsenite, focusing on its

chemical properties, synthesis, and toxicological profile. The information is intended for a

scientific audience and is structured to facilitate research and development activities.

Chemical Identity and Molecular Formula
Zinc arsenite is an inorganic compound containing zinc and the arsenite anion. The most

commonly cited chemical formula for this compound, corresponding to CAS number 10326-24-

6, is that of zinc metaarsenite, Zn(AsO₂)₂.[1][2] It is important to distinguish zinc arsenite from

related compounds such as zinc arsenate (Zn₃(AsO₄)₂), where arsenic is in a higher oxidation

state (+5), and zinc arsenide (Zn₃As₂), which is a binary alloy.[3][4]

This document focuses exclusively on zinc metaarsenite, Zn(AsO₂)₂. It is a colorless to white

powder that is insoluble in water but soluble in acids.[1][5]

Physicochemical Properties
Quantitative experimental data for zinc arsenite is sparse in publicly available literature. The

following tables summarize the available computed and experimental properties.
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Table 1: Chemical Identifiers and Computed Properties
Property Value Reference

IUPAC Name zinc oxoarsinite [1]

CAS Number 10326-24-6 [1]

Molecular Formula Zn(AsO₂)₂ [1][2]

Molecular Weight 279.2 g/mol [1]

InChI
InChI=1S/2AsHO2.Zn/c22-1-

3;/h2(H,2,3);/q;;+2/p-2
[1]

InChIKey
USWSXCHQCPHCDI-

UHFFFAOYSA-L
[1]

Canonical SMILES [O-][As]=O.[O-][As]=O.[Zn+2] [1]

Table 2: Experimental and Qualitative Properties
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Property Value / Description Reference

Physical Description
Colorless solid or white

powder.
[1]

Solubility
Insoluble in water; Soluble in

acids.
[5]

Reactivity

Possesses weak oxidizing or

reducing powers. Not water-

reactive.

[1][2]

Thermal Stability

Non-combustible, but may

decompose upon heating to

produce corrosive and/or toxic

fumes of arsenic and zinc

oxide.

[1][5]

Melting Point Data not available. [5]

Boiling Point Data not available. [5]

Density Data not available. [5]

Synthesis of Zinc Arsenite
Detailed modern synthetic procedures for zinc arsenite are not widely published. However, a

historical method provides a basis for its preparation via the reaction of zinc oxide and

arsenious oxide in an aqueous medium.[6]

Experimental Protocol
The following protocol is a representative procedure derived from the method described by C.

D. Vreeland in U.S. Patent 1,296,344.[6] This should be considered a foundational method

requiring optimization and rigorous characterization.

Objective: To synthesize zinc arsenite, Zn(AsO₂)₂, via precipitation from zinc oxide and

arsenious oxide.

Materials:
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Zinc oxide (ZnO), reagent grade

Arsenious oxide (As₂O₃), reagent grade

Deionized water

Procedure:

Preparation of Reaction Mixture: Prepare an aqueous slurry containing stoichiometric

amounts of zinc oxide and arsenious oxide. The balanced reaction is: ZnO + As₂O₃ →

Zn(AsO₂)₂ For example, combine 81.38 g of ZnO (1 mole) and 197.84 g of As₂O₃ (1 mole) in

a reaction vessel with 1-2 L of deionized water.

Reaction: Heat the mixture to near boiling (approximately 95-100 °C) with continuous stirring.

Maintain this temperature to facilitate the dissolution of the oxides—arsenious oxide being

the more soluble—and promote the reaction.[6] The insoluble zinc arsenite will precipitate

out of the solution. The reaction should be allowed to proceed for several hours to ensure

completion.

Precipitate Isolation: After the reaction is complete, allow the mixture to cool to room

temperature. Collect the white precipitate by filtration (e.g., using a Büchner funnel).

Washing: Wash the collected precipitate thoroughly with deionized water to remove any

unreacted soluble starting materials.

Drying: Dry the final product in a drying oven at a moderate temperature (e.g., 60-80 °C) until

a constant weight is achieved.

Characterization: The identity and purity of the resulting zinc arsenite should be confirmed

using modern analytical techniques such as X-ray Diffraction (XRD), Inductively Coupled

Plasma Mass Spectrometry (ICP-MS) for elemental analysis, and Fourier-Transform Infrared

Spectroscopy (FTIR).

Visualization of Experimental Workflow
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1. Prepare Slurry
(ZnO + As₂O₃ + H₂O)

2. Heat to Boiling
(95-100°C) with Stirring

3. Precipitation of
Zn(AsO₂)₂

4. Cool to
Room Temperature

5. Filter and Collect
Precipitate

6. Wash with
Deionized Water

7. Dry Product
(60-80°C)

8. Characterize Product
(XRD, ICP, etc.)
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Caption: Workflow for the synthesis of zinc arsenite from oxide precursors.
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Applications
The primary documented uses for zinc arsenite are as an insecticide and a wood preservative.

[1][5] Its application in these areas leverages its high toxicity to insects and decay-causing

microorganisms. Due to its classification as a human carcinogen, its use as a pesticide is no

longer prevalent in many regions.[5]

Toxicological Profile and Mechanism of Action
Zinc arsenite's toxicity is primarily attributed to the arsenite (As³⁺) ion. Inorganic trivalent

arsenic compounds are significantly more toxic than their pentavalent (As⁵⁺) counterparts.[7]

The mechanism of toxicity is multifaceted and involves the induction of severe cellular stress.

Key Toxicological Mechanisms:

Induction of Oxidative Stress: Arsenite metabolism leads to the generation of reactive

oxygen species (ROS) such as superoxide and hydrogen peroxide.[7] This overwhelms the

cell's antioxidant defenses, leading to oxidative damage to lipids, proteins, and DNA.

Enzyme Inhibition via Sulfhydryl Binding: Trivalent arsenic has a high affinity for sulfhydryl (-

SH) groups, particularly dithiol groups found in proteins.[7][8] It can covalently bind to and

inactivate critical enzymes. A key target is the pyruvate dehydrogenase (PDH) complex,

which is vital for cellular respiration.[8] Inhibition of PDH disrupts the citric acid cycle and

impairs ATP production.

Mitochondrial Dysfunction: By inducing oxidative stress and inhibiting key respiratory

enzymes, arsenite disrupts mitochondrial function, which can trigger the intrinsic pathway of

apoptosis (programmed cell death).[7]

Visualization of Toxicological Pathway
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Caption: Key molecular mechanisms of arsenite-induced cellular toxicity.
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Safety and Handling
Zinc arsenite is classified as highly toxic and is a confirmed human carcinogen.[5] It may be

fatal if inhaled, swallowed, or absorbed through the skin.[5] Extreme caution must be exercised

when handling this compound.

Personal Protective Equipment (PPE): A full suite of PPE, including chemical-resistant

gloves, a lab coat, and safety goggles, is mandatory. Work should be conducted in a certified

chemical fume hood to prevent inhalation of dust.

Handling: Avoid creating dust. Use appropriate containment procedures for weighing and

transferring the solid.

Disposal: All waste containing zinc arsenite must be disposed of as hazardous waste

according to local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13824712/docs#an-in-depth-technical-guide-to-zinc-
arsenite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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